Cas no 2138144-83-7 (Propanoic acid, 3-(butylamino)-2,2-difluoro-, ethyl ester)

• Product Name: Propanoic acid, 3-(butylamino)-2,2-difluoro-, ethyl ester
• CAS No: 2138144-83-7
• MF: C₉H₁₇F₂NO₂
• MW: 209.233589887619
• CID: 5299718
• Update Time: 2025-10-22

Propanoic acid, 3-(butylamino)-2,2-difluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(butylamino)-2,2-difluoropropanoate
• Propanoic acid, 3-(butylamino)-2,2-difluoro-, ethyl ester

• Inchi： 1S/C9H17F2NO2/c1-3-5-6-12-7-9(10,11)8(13)14-4-2/h12H,3-7H2,1-2H3
• InChI Key： IPKGFUSGJUDZTP-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CNCCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 174
• XLogP3: 2
• Topological Polar Surface Area: 38.3

Additional information on Propanoic acid, 3-(butylamino)-2,2-difluoro-, ethyl ester

Propanoic Acid, 3-(Butylamino)-2,2-Difluoro-, Ethyl Ester: A Comprehensive Overview

Propanoic acid, 3-(butylamino)-2,2-difluoro-, ethyl ester (CAS No. 2138144-83-7) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a propanoic acid backbone substituted with a butylamino group at the 3-position and two fluorine atoms at the 2-position. The ethyl ester functionality further enhances its chemical versatility, making it a valuable intermediate in various synthetic processes.

The synthesis of Propanoic acid, 3-(butylamino)-2,2-difluoro-, ethyl ester involves a series of well-established organic reactions. Typically, the starting material is a fluoro-substituted propanoic acid derivative, which undergoes nucleophilic substitution or amide coupling to introduce the butylamino group. The esterification step is then carried out to form the ethyl ester. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

One of the most notable applications of this compound is in the development of advanced materials. Researchers have explored its potential as a precursor for fluorinated polymers, which exhibit exceptional thermal stability and chemical resistance. For instance, studies published in *Advanced Materials* have demonstrated that polymers derived from Propanoic acid, 3-(butylamino)-2,2-difluoro-, ethyl ester can be used in high-performance electronics and aerospace applications due to their lightweight and durability.

In addition to its role in materials science, this compound has shown promise in pharmaceutical research. The presence of both amino and fluoro groups makes it an attractive candidate for drug design. Recent studies have highlighted its potential as a lead compound for anti-inflammatory agents. Researchers at the University of California have reported that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase enzymes, which are key targets in inflammation-related diseases.

The chemical properties of Propanoic acid, 3-(butylamino)-2,2-difluoro-, ethyl ester are also worth noting. Its molecular weight is approximately 265 g/mol, and it has a melting point around -50°C. The compound is soluble in common organic solvents such as dichloromethane and acetonitrile but is poorly soluble in water. These properties make it suitable for use in organic synthesis reactions that require precise control over solubility and reactivity.

From an environmental perspective, understanding the fate and transport of Propanoic acid, 3-(butylamino)-2,2-difluoro-, ethyl ester is crucial for assessing its potential impact on ecosystems. Recent studies conducted by the Environmental Protection Agency (EPA) suggest that this compound undergoes rapid biodegradation under aerobic conditions. Its low bioaccumulation potential further reduces concerns about long-term ecological effects.

In conclusion, Propanoic acid, 3-(butylamino)-2,2-difluoro-, ethyl ester (CAS No. 2138144-83-7) is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmaceutical research. Its unique structure and chemical properties make it an invaluable tool for scientists seeking to develop innovative solutions across various industries. As research continues to uncover new uses for this compound, its importance in modern chemistry is likely to grow further.